Cas no 34897-74-0 (Methanone,3-azabicyclo[3.2.2]non-3-yl(3,4,5-trimethoxyphenyl)-)
![Methanone,3-azabicyclo[3.2.2]non-3-yl(3,4,5-trimethoxyphenyl)- structure](https://www.kuujia.com/scimg/cas/34897-74-0x500.png)
34897-74-0 structure
Product name:Methanone,3-azabicyclo[3.2.2]non-3-yl(3,4,5-trimethoxyphenyl)-
Methanone,3-azabicyclo[3.2.2]non-3-yl(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone,3-azabicyclo[3.2.2]non-3-yl(3,4,5-trimethoxyphenyl)-
- 3-azabicyclo[3.2.2]nonan-3-yl-(3,4,5-trimethoxyphenyl)methanone
- 3-(3,4,5-trimethoxy-benzoyl)-3-aza-bicyclo[3.2.2]nonane
- AC1L6VBA
- NSC173977
- NSC-173977
- DTXSID70306066
- 34897-74-0
-
- Inchi: InChI=1S/C18H25NO4/c1-21-15-8-14(9-16(22-2)17(15)23-3)18(20)19-10-12-4-5-13(11-19)7-6-12/h8-9,12-13H,4-7,10-11H2,1-3H3
- InChI Key: OLFADIHRDJCPGZ-UHFFFAOYSA-N
- SMILES: COC1=C(OC)C=C(C(N2CC3CCC(CC3)C2)=O)C=C1OC
Computed Properties
- Exact Mass: 319.17845
- Monoisotopic Mass: 319.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 48Ų
Experimental Properties
- PSA: 48
- LogP: 2.91250
Methanone,3-azabicyclo[3.2.2]non-3-yl(3,4,5-trimethoxyphenyl)- Related Literature
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Yi Fang,Zi-Xiong Lin,Tian-Zhu Xie,Yong-Fan Zhang,Li-Ming Wu RSC Adv., 2019,9, 1047-1054
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Fan Wang,Kai Li,Jingjing Li,Lawrence M. Wolf,Kai Liu,Hongjie Zhang Nanoscale, 2019,11, 16658-16666
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Ren-Hao Cheng,Honghao Cai,Yu-Ren Huang,Xiaohong Cui,Zhong Chen,Hsuan-Ying Chen,Shangwu Ding Phys. Chem. Chem. Phys., 2021,23, 10899-10908
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Jeroen Peters,Alice Cardall,Willem Haasnoot Analyst, 2014,139, 3968-3976
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Andrew J. M. Shaw,Robert Corbo,David J. D. Wilson,Jason L. Dutton Dalton Trans., 2015,44, 15083-15087
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Hui Yang,Kou-Sen Cao,Wen-Hua Zheng Chem. Commun., 2017,53, 3737-3740
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Ying Wang,Zhen-Jie Zhang,Wei Shi,Peng Cheng,Dai-Zheng Liao,Shi-Ping Yan CrystEngComm, 2010,12, 1086-1089
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